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Introduction

Tetradecylamine, also known as Myristylamine, is a primary alkylamine with a 14-carbon
aliphatic chain. Its chemical formula is CH3(CH2)13NHz. This molecule is amphiphilic,
possessing a long, hydrophobic alkyl tail and a hydrophilic primary amine head group. This
structure allows Tetradecylamine to function as a cationic surfactant, particularly in acidic
agueous solutions where the amine group is protonated (R-NHs*). It is a versatile chemical
intermediate used in the synthesis of other cationic and amphoteric surfactants, germicides,
and pigment dispersants.[1][2] In the fields of materials science and drug delivery,
Tetradecylamine is widely employed as a surface-active agent for stabilizing nanoparticles,
functionalizing surfaces, and forming drug-carrying vesicles like liposomes. This guide provides
an in-depth overview of its properties, applications, and relevant experimental methodologies.

Physicochemical and Surfactant Properties

Tetradecylamine is a white to pink crystalline solid at room temperature with a characteristic
faint ammonia-like odor.[1][2] It is not readily soluble in water but shows good solubility in
organic solvents like chloroform and methanol.[1][2] The primary amine group confers basicity,
allowing it to react with acids to form the corresponding ammonium salts, which exhibit
significantly higher agueous solubility.[1]

Data Summary

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b048621?utm_src=pdf-interest
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.researchgate.net/figure/Comparison-of-the-critical-micelle-concentration-CMC-of-aqueous-TTAB-in-the-absence-and_tbl2_276089368
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4309907.htm
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.benchchem.com/product/b048621?utm_src=pdf-body
https://www.researchgate.net/figure/Comparison-of-the-critical-micelle-concentration-CMC-of-aqueous-TTAB-in-the-absence-and_tbl2_276089368
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4309907.htm
https://www.researchgate.net/figure/Comparison-of-the-critical-micelle-concentration-CMC-of-aqueous-TTAB-in-the-absence-and_tbl2_276089368
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4309907.htm
https://www.researchgate.net/figure/Comparison-of-the-critical-micelle-concentration-CMC-of-aqueous-TTAB-in-the-absence-and_tbl2_276089368
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The key quantitative properties of Tetradecylamine are summarized below for easy reference.

Table 1: Physicochemical Properties of Tetradecylamine

Property Value Source(s)
Chemical Formula Ci14Ha1N [2]
Molecular Weight 213.40 g/mol [3]

CAS Number 2016-42-4

Appearance White to pink crystalline solid [2]

Melting Point 38-40 °C

Boiling Point 162 °C @ 15 mmHg

pKa 10.62 (at 25 °C) [2]

Purity >95% - 98% (Commercial

Grades)

Water Solubility

Insoluble

[2]

| Primary Amine Content | 298% | |

Table 2: Surfactant Properties of Related Tetradecyl-Chain Cationic Surfactants

CMC (mM in Temperature

Surfactant Method Source(s)
water) (°C)

Tetradecylami
Value reported

nhe L N/A N/A [4]

. in literature
Hydrochloride
Tetradecyltrimeth o
i Conductivity,
ylammonium ~3.56 25 [1]

Bromide (TTAB)

Tensiometry

| Sodium Tetradecyl Sulfate (ani

onic) | 2.1 ] 25 | N/A|[5] |
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Note: The Critical Micelle Concentration (CMC) is a fundamental property defining the
concentration above which surfactant monomers aggregate to form micelles. While
Tetradecylamine itself is insoluble, its protonated salt, Tetradecylamine Hydrochloride
(Tetradecylammonium chloride), acts as a cationic surfactant in agueous solutions. The precise
CMC value from primary literature was not available in the searched resources, but its
determination is well-documented.[4] For comparison, the CMC of the related quaternary
ammonium surfactant, TTAB, is provided.

Key Applications in Research and Development

The dual functionality of its alkyl chain and amine headgroup makes Tetradecylamine a
valuable tool in several advanced applications.

Nanoparticle Synthesis

Long-chain alkylamines like Tetradecylamine and the closely related Oleylamine are crucial in
the synthesis of high-quality colloidal nanoparticles, including metal oxides, quantum dots, and
metallic nanocrystals.[2] In these syntheses, Tetradecylamine can serve multiple roles:

e Solvent: It can act as a high-boiling-point solvent for the thermal decomposition of
precursors.

o Capping Agent/Ligand: The amine headgroup coordinates to the surface of the growing
nanocrystal, preventing aggregation and controlling particle size and shape.

e Reducing Agent: At elevated temperatures, it can act as a reducing agent for certain metal
salt precursors.

The "hot-injection” method is a common approach where precursors are rapidly injected into
hot Tetradecylamine, leading to the nucleation and controlled growth of monodisperse
nanoparticles.

Drug Delivery Systems

In drug development, Tetradecylamine and other long-chain amines are used to create
cationic delivery vehicles.
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» Cationic Liposomes: Incorporating Tetradecylamine or its derivatives (like Stearylamine)
into a phospholipid bilayer results in liposomes with a net positive surface charge. This
positive zeta potential enhances the stability of the formulation and promotes interaction with
negatively charged cell membranes, potentially improving cellular uptake of encapsulated
drugs.

e Nanoparticle Functionalization: Drugs can be encapsulated within a nanoparticle matrix, and
Tetradecylamine can be used as a surface coating. This functionalization can influence the
drug release profile and the nanoparticle's biological interactions. Recently, a derivative of
gemcitabine was synthesized with a tetradecyl chain to improve its encapsulation and
efficacy in a liposomal formulation for cancer therapy.

Experimental Protocols
Protocol 1: Determination of Critical Micelle
Concentration (CMC) by Conductometry

This protocol describes the determination of the CMC for an ionic surfactant like
Tetradecylamine Hydrochloride in an aqueous solution. The principle relies on the change in
the slope of conductivity versus concentration that occurs at the CMC.[1][6]

Materials & Equipment:

Tetradecylamine Hydrochloride

High-purity deionized water

Conductivity meter with a temperature-controlled cell

Calibrated magnetic stirrer and stir bar

Volumetric flasks and pipettes
Procedure:

o Stock Solution Preparation: Prepare a concentrated stock solution of Tetradecylamine
Hydrochloride (e.g., 50 mM) in deionized water. Ensure it is fully dissolved.
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« Initial Measurement: Place a known volume of deionized water (e.g., 100 mL) into the
conductivity cell vessel. Allow it to thermally equilibrate to the desired temperature (e.g., 25
°C) with gentle stirring. Record the initial conductivity.

« Titration: Add small, precise aliquots of the stock solution to the water. After each addition,
allow the reading to stabilize and record the conductivity.

o Initially, add aliquots that result in small concentration increments (e.g., 0.1 mM steps).
o Continue additions, passing well beyond the expected CMC.

e Data Analysis:

[¢]

Calculate the precise molar concentration of the surfactant after each addition.

[e]

Plot the specific conductivity (k) as a function of the surfactant concentration (C).

The plot will show two distinct linear regions with different slopes.[6] The concentration at

[e]

which the slope changes corresponds to the CMC.

Determine the intersection point of the two lines fitted to the data points before and after
the break. This intersection is the CMC.

[e]

Protocol 2: Synthesis of Metal Oxide Nanoparticles via
Hot-Injection

This is a generalized protocol for synthesizing monodisperse nanoparticles using
Tetradecylamine as a solvent and capping agent, adapted from methods using similar long-
chain amines.[2]

Materials & Equipment:
o Metal precursor (e.g., metal acetylacetonate, metal chloride)
o Tetradecylamine (TDA)

» High-boiling point co-solvent (e.g., Dioctyl ether), optional
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Three-neck flask, condenser, heating mantle with temperature controller, thermocouple
Schlenk line for inert atmosphere (Argon or Nitrogen)

Syringes, needles

Antisolvent (e.g., ethanol, acetone) for precipitation

Centrifuge

Procedure:

Setup: Assemble the three-neck flask with the condenser, thermocouple, and a rubber
septum in the heating mantle. Connect the setup to the Schlenk line to maintain an inert
atmosphere.

Solvent Degassing: Add Tetradecylamine (and co-solvent, if used) to the flask. Heat the
mixture under vacuum (e.g., to 120 °C) for 30-60 minutes to remove water and dissolved
oxygen. Then, switch to an inert gas atmosphere.

Precursor Solution: In a separate vial under an inert atmosphere, dissolve the metal
precursor in a suitable solvent. Alternatively, for a "heat-up” synthesis, the precursor can be
added directly to the TDA at the beginning.

Heating: Heat the TDA in the reaction flask to the desired reaction temperature (e.g., 200-
300 °C).

Injection: Once the temperature is stable, rapidly inject the precursor solution into the hot
TDA solution using a syringe. A color change typically indicates the nucleation of
nanoparticles.

Growth/Annealing: Maintain the reaction at the set temperature for a specific period (e.g., 30-
120 minutes) to allow the nanoparticles to grow to the desired size.

Isolation: Cool the reaction mixture to room temperature. Add an antisolvent to flocculate the
nanoparticles.
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 Purification: Separate the nanoparticles by centrifugation. Discard the supernatant and re-
disperse the nanoparticle pellet in a nonpolar solvent like hexane or toluene. Repeat the
precipitation and re-dispersion steps 2-3 times to remove excess TDA and byproducts.

Visualizations: Workflows and Mechanisms

The following diagrams illustrate key concepts related to Tetradecylamine's function as a

surfactant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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surfactant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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